N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-L-tyrosine Methyl Ester

• IUPAC Name: methyl (2S)-3-(2-fluoro-4,5-dimethoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C17H24FNO6/c1-17(2,3)25-16(21)19-12(15(20)24-6)7-10-8-13(22-4)14(23-5)9-11(10)18/h8-9,12H,7H2,1-6H3,(H,19,21)/t12-/m0/s1
• InChI Key: XSGLZBFKZWVZOE-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1F)OC)OC)C(=O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=CC(=C(C=C1F)OC)OC)C(=O)OC
• Molecular Formula: C17H24FNO6
• DSSTOX Substance ID: DTXSID80741242
• Molecular Weight: 357.4 g/mol
• CAS RN: 853759-49-6

Description

N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-L-tyrosine Methyl Ester (TBMTME) is a synthetic organic compound that has been used in a variety of scientific research applications. This compound has been studied for its biochemical and physiological effects and its potential applications in various laboratory experiments.

Scientific Research Applications

PET Tracer Synthesis

One of the primary applications involves the synthesis of precursors for O-(2-[18F]fluoroethyl)-L-tyrosine (FET), used in positron emission tomography (PET) for tumor imaging. The synthesis process includes esterification, amine protection with di-tert-butyl dicarbonate, and nucleophilic substitution with glycol sulfonate, achieving yields from 30% to 67% (Liu Chun-yan & Jiang Shen-de, 2011).

Radiolabeling for Dopaminergic Function Measurement

A novel precursor synthesized for the electrophilic preparation of 6-[18F]Fluoro-L-m-tyrosine ([18F]FMT), a PET tracer measuring changes in dopaminergic function in movement disorders, demonstrated comparable radiochemical yield and quality to that obtained with traditional precursors (H. VanBrocklin et al., 2004).

Synthesis of β-Chiral Amino Alcohols

The compound has been used in the synthesis of N-protected β-chiral amino alcohols through sodium borohydride reduction of their in situ formed methyl esters. This process checks the enantiopurity of the products, providing a pathway for the synthesis of chiral molecules (C. Somlai et al., 2003).

Preparation of Triflate Precursors

The preparation of two novel triflate precursors for radiolabeling L-tyrosine in PET for tumor imaging involves esterification, amine protection, alkylation with chlorohydrin, and triflation, achieving overall yields of 30% and 15%, respectively (Chunyan Liu & Shende Jiang, 2009).

Polymer Synthesis and Helix Folding

Research has also explored the synthesis of optically active poly(m-phenyleneethynylene-p-phenyleneethynylene)s, where the polymer exhibits intense CD signals in specific solvents, indicating a predominantly one-handed helical conformation. This application demonstrates the compound's utility in developing advanced materials with potential optical activity (Ruiyuan Liu et al., 2010).